Cas no 1189715-22-7 (N-(4-ethylphenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide)

• Product Name: N-(4-ethylphenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide
• CAS No: 1189715-22-7
• MF: C₂₀H₁₉N₅OS
• MW: 377.462762117386
• CID: 5343004
• Update Time: 2025-07-09

N-(4-ethylphenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-2-((1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio)acetamide
• N-(4-ETHYLPHENYL)-2-({1-METHYL-[1,2,4]TRIAZOLO[4,3-A]QUINOXALIN-4-YL}SULFANYL)ACETAMIDE
• N-(4-ethylphenyl)-2-[(1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)sulfanyl]acetamide
• N-(4-ethylphenyl)-2-[(1-methyl[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)thio]acetamide
• N-(4-ethylphenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C20H19N5OS/c1-3-14-8-10-15(11-9-14)21-18(26)12-27-20-19-24-23-13(2)25(19)17-7-5-4-6-16(17)22-20/h4-11H,3,12H2,1-2H3,(H,21,26)
• InChI Key： OOIOXQLPHLCSNL-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)CC)=O)C1C2=NN=C(C)N2C2C=CC=CC=2N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 513
• XLogP3: 4.5
• Topological Polar Surface Area: 97.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on N-(4-ethylphenyl)-2-({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)acetamide

N-(4-Ethylphenyl)-2-({1-Methyl-[1,2,4]Triazolo[4,3-a]Quinoxalin-4-Yl}Sulfanyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 1189715-22-7, named N-(4-Ethylphenyl)-2-({1-Methyl-[1,2,4]Triazolo[4,3-a]Quinoxalin-4-Yl}Sulfanyl)Acetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and materials science.

N-(4-Ethylphenyl)-2-({1-Methyl-[1,2,4]Triazolo[4,3-a]Quinoxalin-4-Yl}Sulfanyl)Acetamide consists of a triazoloquinoxaline core, which is a heterocyclic aromatic system known for its stability and reactivity. The molecule also features an ethylphenyl group and a sulfanylacetamide moiety, which contribute to its versatile chemical properties. Recent studies have highlighted the importance of such structures in modulating biological activities and enhancing molecular interactions.

The synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to achieve the desired product. Researchers have explored various synthetic pathways, including nucleophilic substitutions and cyclizations, to optimize the production of N-(4-Ethylphenyl)-2-({1-Methyl-[1,2,4]Triazolo[4,3-a]Quinoxalin-4-Yl}Sulfanyl)Acetamide. These methods have been documented in recent publications from leading chemistry journals.

One of the most exciting aspects of this compound is its potential application in drug design. The triazoloquinoxaline moiety has been shown to exhibit significant biological activity in vitro and in vivo studies. For instance, it has demonstrated potent inhibitory effects on certain enzymes and receptors that are implicated in diseases such as cancer and neurodegenerative disorders.

Moreover, the sulfanylacetamide group in N-(4-Ethylphenyl)-2-({1-Methyl-[1,2,4]Triazolo[4,3-a]Quinoxalin-4-Yl}Sulfanyl)Acetamide enhances its solubility and bioavailability, making it an attractive candidate for drug delivery systems. Recent advancements in nanotechnology have enabled researchers to incorporate this compound into nanoparticles for targeted drug delivery.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its aromatic structure makes it suitable for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a building block for organic semiconductors and light-emitting materials.

Recent studies have also explored the environmental impact of N-(4-Ethylphenyl)-2-({1-Methyl-[1,2,4]Triazolo[4,3-a]Quinoxalin-4-Yl}Sulfanyl)Acetamide. Efforts are being made to develop sustainable synthesis methods that minimize waste and reduce the carbon footprint associated with its production.

In conclusion, N-(4-Ethylphenyl)-2-({1-Methyl-[1,2,4]Triazolo[4,3-a]Quinoxalin-4-Yl}Sulfanyl)Acetamide is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and promising properties make it a subject of ongoing research interest.